Cas no 97868-10-5 (2',6'-dihydroxy-4,3'-dimethoxy-4'5'-methylenedioxydihydrochalcone)

97868-10-5 structure
Product name:2',6'-dihydroxy-4,3'-dimethoxy-4'5'-methylenedioxydihydrochalcone
2',6'-dihydroxy-4,3'-dimethoxy-4'5'-methylenedioxydihydrochalcone Chemical and Physical Properties
Names and Identifiers
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- 2',6'-dihydroxy-4,3'-dimethoxy-4'5'-methylenedioxydihydrochalcone
- CHEBI:196392
- 2',6'-Dihydroxy-4,3'-dimethoxy-4',5'-methylenedioxydihydrochalcone
- 97868-10-5
- LMPK12120565
- 1-(4,6-dihydroxy-7-methoxy-1,3-benzodioxol-5-yl)-3-(4-methoxyphenyl)propan-1-one
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- Inchi: InChI=1S/C18H18O7/c1-22-11-6-3-10(4-7-11)5-8-12(19)13-14(20)16(23-2)18-17(15(13)21)24-9-25-18/h3-4,6-7,20-21H,5,8-9H2,1-2H3
- InChI Key: LMGOCPVZRGMLEJ-UHFFFAOYSA-N
- SMILES: COc1ccc(CCC(=O)c2c(O)c3OCOc3c(OC)c2O)cc1
Computed Properties
- Exact Mass: 346.10525291Da
- Monoisotopic Mass: 346.10525291Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.5Ų
- XLogP3: 2.584
2',6'-dihydroxy-4,3'-dimethoxy-4'5'-methylenedioxydihydrochalcone Related Literature
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Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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2. Book reviews
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones
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